Cas no 45019-28-1 (4-Methylnonanoic acid)

• Product Name: 4-Methylnonanoic acid
• CAS No: 45019-28-1
• Molecular Formula: C₁₀H₂₀O₂
• Molecular Weight: 172.2646
• MDL: MFCD00051789
• CID: 89537
• PubChem ID: 253659753

4-Methylnonanoic acid Properties

Names and Identifiers

• 4-Methylnonanoic acid
• Nonanoic acid, 4-methyl-
• 4-methyl nonanoic acid
• 4-Methylpelargonic acid
• 4-Methylnonan-1-oic acid
• FEMA No. 3574
• AK112837
• Nonanoic acid, 4-methyl-, (4R)-
• Nonanoic acid,4-methyl-
• WQTZCQIRCYSUBQ-UHFFFAOYSA-N
• 6213AB
• LMFA01020408
• VZ29420
• AX8012423

• MDL： MFCD00051789
• InChIKey： WQTZCQIRCYSUBQ-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-3-4-5-6-9(2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1758201

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 172.146
• Heavy Atom Count: 12
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.06760
• PSA: 37.30000
• Refractive Index: 1.4355
• Boiling Point: 145°C/11mmHg(lit.)
• Flash Point: 113 ºC
• FEMA: 3574 | 4-METHYLNONANOIC ACID
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.871

4-Methylnonanoic acid Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R36/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： R34;R43;R52/53
• TSCA：Yes
• HazardClass：8

4-Methylnonanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters